Cas no 35938-43-3 ((2S,3S)-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: (2S,3S)-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 35938-43-3
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1475264
• PubChem ID: 186209
• Update Time: 2025-04-20

(2S,3S)-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one
• (2S,3S)-3-Hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-1-indanone
• 1H-inden-1-one, 2,3-dihydro-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-, (2S,3S)-
• Pterosin C
• (2S,3S)-2,3-Dihydro-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-1H-inden-1-one
• [ "" ]
• (10S,11S)-Pterosin C
• CHEBI:172475
• 3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one
• 3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydroinden-1-one
• 910470-81-4
• AKOS032949152
• CHEMBL3526273
• CS-0145559
• Q27137805
• (2S,3S)-pterosin C
• CHEBI:69467
• 35938-43-3
• AKOS040762584
• DTXSID101318514
• (2S,3S)-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydroinden-1-one
• SCHEMBL9097873
• PTEROSINC
• HY-134572
• DA-67003

• Inchi： 1S/C14H18O3/c1-7-6-11-12(8(2)10(7)4-5-15)14(17)9(3)13(11)16/h6,9,13,15-16H,4-5H2,1-3H3/t9-,13-/m0/s1
• InChI Key： QQPCNRKHGFIVLH-ZANVPECISA-N
• SMILES： O[C@@H]1C2C=C(C)C(CCO)=C(C)C=2C([C@H]1C)=O

Computed Properties

• Exact Mass: 234.12600
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.202±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152-155 ºC
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 57.53000
• LogP: 1.70400

(2S,3S)-3-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones